Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate
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Overview
Description
Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate is a chemical compound with the CAS Number: 35445-32-0 . It has a molecular weight of 168.2 . The IUPAC name for this compound is ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate .
Synthesis Analysis
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia .
Molecular Structure Analysis
The molecular structure of Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate is represented by the formula C8H12N2O2 . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .
Physical And Chemical Properties Analysis
Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate is a solid or liquid at room temperature . It is stored in a sealed container in a dry room .
Scientific Research Applications
Anticancer Research
This compound is used as an intermediate in the synthesis of N-substituted cyclic imides with anticancer activities. It has been involved in the development of compounds evaluated for antitumor potential against various cancer cell lines .
Anti-inflammatory Research
Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate also serves as an intermediate for creating compounds with anti-inflammatory activities .
Anti-tuberculosis Agents
A derivative of this compound has shown potential as a new class of anti-tuberculosis agents .
Cannabinoid Receptor Antagonists
The compound is utilized to prepare imidazolecarboxamide derivatives that act as cannabinoid CB2 receptor antagonistic activities .
Mechanism of Action
Target of Action
Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate is a derivative of imidazole . Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .
Mode of Action
Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure
Biochemical Pathways
Imidazole derivatives are known to affect a wide range of biochemical pathways due to their broad spectrum of biological activities
Pharmacokinetics
It is known to have high gi absorption and is bbb permeant . . These properties suggest that Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate may have good bioavailability.
Result of Action
As an imidazole derivative, it is expected to exhibit a range of biological activities
Action Environment
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and use only outdoors or in a well-ventilated area .
Future Directions
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities . Therefore, there is a great importance of heterocyclic ring containing drugs . This suggests that Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate and its derivatives could have potential applications in the development of new drugs.
properties
IUPAC Name |
ethyl 3,5-dimethylimidazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-4-12-8(11)7-6(2)9-5-10(7)3/h5H,4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJDJAZWOHDBZSZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CN1C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00506850 |
Source
|
Record name | Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00506850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate | |
CAS RN |
35445-32-0 |
Source
|
Record name | Ethyl 1,4-dimethyl-1H-imidazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00506850 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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